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Introduction
Rebamipide is a gastroprotective agent used in the treatment of gastritis and gastric ulcers.[1]

It functions by stimulating prostaglandin generation in the gastric mucosa, enhancing the

quality of ulcer healing, and protecting the mucosa from injury.[1] Accurate and sensitive

determination of rebamipide in pharmaceutical formulations and biological fluids is crucial for

quality control and pharmacokinetic studies. While various analytical methods like

spectrophotometry and chromatography exist, electrochemical methods, particularly

voltammetry, offer a rapid, cost-effective, and highly sensitive alternative.[2][3][4]

This document provides detailed application notes and protocols for the electrochemical

determination of rebamipide using anodic differential pulse voltammetry (A-DPV). The method

described herein utilizes a zinc oxide nanoparticle/carbon nanotube modified electrode

(ZnONP/CNT/ME), which has demonstrated excellent electrocatalytic activity towards the

oxidation of rebamipide.[2]

Principle of the Method
The electrochemical determination of rebamipide is based on its oxidation at the surface of a

modified working electrode. When a potential is applied, rebamipide undergoes an irreversible
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oxidation reaction, generating a current that is directly proportional to its concentration in the

sample.[2] Differential pulse voltammetry is employed to enhance the signal-to-noise ratio,

resulting in improved sensitivity. The modified electrode, featuring zinc oxide nanoparticles and

carbon nanotubes, provides a large electroactive surface area and enhances electron transfer

kinetics, leading to a more sensitive and stable response.[2]

Quantitative Data Summary
The following table summarizes the key quantitative performance parameters of the described

anodic differential pulse voltammetry method for rebamipide determination.[2]

Parameter Value

Linear Range 0.09 - 12.37 µg/mL

Limit of Detection (LOD) 0.028 µg/mL

Limit of Quantification (LOQ) 0.086 µg/mL

Regression Equation I (µA) = a * C (µg/mL) + b

Correlation Coefficient (r²) > 0.99

Recovery in Spiked Human Serum 99.75% - 100.14%

Experimental Workflow
The overall experimental workflow for the voltammetric determination of rebamipide is

illustrated in the following diagram.
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Preparation

Electrochemical Analysis Data Processing

Prepare 0.04M Britton-Robinson Buffer (pH 11.0) Prepare Rebamipide Standard Solutions Prepare Sample (Pharmaceutical or Serum)

Prepare ZnONP/CNT Modified Electrode

Add Buffer and Sample/Standard to Cell

Transfer

Assemble Three-Electrode Cell:
- Working: ZnONP/CNT/ME

- Reference: Ag/AgCl
- Counter: Pt wire

Perform Anodic Differential Pulse Voltammetry Record Voltammogram (Current vs. Potential)Acquire Measure Anodic Peak Current at ~0.936 V Construct Calibration Curve (Current vs. Concentration) Determine Rebamipide Concentration in Sample

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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